Journal Name:Solar Energy Materials and Solar Cells
Journal ISSN:0927-0248
IF:7.305
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/505675/description#description
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:571
Publishing Cycle:Monthly
OA or Not:Not
Harmonic Mode-Locked Er-Doped Fiber Laser Based on a Microfiber-Based PbS Nanoparticle Saturable Absorber
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-07-25 , DOI: 10.1002/ppsc.202300075
Lead sulfide (PbS) is a nanomaterial with excellent optical and chemical properties, such as a narrow bandgap (0.37 eV), high thermal damage threshold, and high stability. Obviously, it is appropriate as a saturable absorber (SA) device for ultrafast photonics. However, PbS nanoparticles (NPs) as the SA of ultrashort harmonic mode-locked pulse still haven't been demonstrated at present. In this paper, the PbS NPs are made into an SA-device-based microfiber by optical deposition method and connected in an integrated Erbium-doped fiber laser. And both characteristics and nonlinear optical properties of PbS NPs have been systemically investigated. A fundamental frequency mode-locked pulsed laser is proposed, whose central wavelength is 1560 nm, and the pulse width is 1 ps. In addition, high repetition rate operations are achieved, with a maximum repetition rate of 833 MHz. This is the first time that PbS NPs are used to generate 96th-order harmonic mode-locking, and the corresponding pulse duration is 987 fs. It is demonstrated that PbS NPs are a kind of SA photonic material with excellent performance. It can improve the communication capacity by applying fiber communication, and it has potential application value even in material processing and optical comb.
Detail
Cell Membrane-Coated AuNPs as a New Biomimetic Platform for ROS Scavenger Provides Cytoprotection from Apoptosis Induced by Oxidative Stress
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-02-22 , DOI: 10.1002/ppsc.202300006
Biocompatible nanoparticles have attracted considerable attention as cellular antioxidant agents for the improvement of new therapeutics for several and diverse oxidative stress related disorders. Here, it is shown that the biocompatible cell membrane@gold nanoparticle displays catalase-mimic behavior by decomposing H2O2. This interesting behavior can be used for cell protection against induced oxidative injury by reactive oxygen species (ROS). So, after characterizing this novel biocompatible nanostructure, the protective effect of cell membrane@AuNPs pretreatment in front of a well-defined oxidative stress-inducing chemotherapy drug, doxorubicin (Dox) is assessed. Doxorubicin pretreatment significantly reduces the intracellular ROS production. Similarly, a reduction in the levels of DNA oxidative damage, as measured with the AO/EB staining, is also observed. Obtained results would support that this novel nanostructure can show how a pharmacological agent can be used against oxidative stress-mediated diseases.
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Nanoparticle Tracking Analysis: Enhanced Detection of Transparent Materials
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-01-24 , DOI: 10.1002/ppsc.202200173
This study proposes a novel and simple in-house design of a nanoparticle tracking analysis (NTA) device for the online characterization of nanoparticles in an aqueous solution. The particle size distribution of two sets of model nanoparticles, for example, transparent (SiO2) and opaque (TiO2) materials with respect to water as a dispersion medium could be successfully analyzed. Experiments are conducted using two different laser wavelengths of 632.8 (red) and 510 nm (green) and a range of concentrations. The accuracy of the green laser is larger compared to the red laser for all particle concentrations used. The measured average diameter using the presented in-house NTA setup is in the acceptable range compared to the electron microscopy data. The average diameter of the transparent (SiO2) and opaque (TiO2) samples is calculated as 36.29 and 27.26 nm using NTA, 36.44 and 27.8 nm analyzing field emission scanning electron microscopy images, and 23.97 and 19.7 nm analyzing transmission electron microscopy images. In the new viewing sample holder, nanoparticles undergo mere Brownian motion with no bulk drift velocity. The effect of solid concentration and wavelength of the laser light on the performance of the NTA sensor is investigated, and the optimal concentration range for model particles is reported.
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Magnetic Composite Lignin Colloids Prepared with a Convenient Patching Method for Generally Treating Heterogeneous Oily Wastewater
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2022-12-21 , DOI: 10.1002/ppsc.202200162
The key to the efficient use of biomass resources is the rational design and preparation of lignin-based fine chemicals. In this investigation, the colloidal self-assembly structure formed by lignin in good solvents is used as the module, magnetic Fe3O4 nanoparticles are taken as the carrier, and magnetic composite lignin nanoparticles are prepared in batches by a rapid and convenient surficial grafting (patching) process. The varying amphiphilicity and wettability of lignin are influenced by the various types of wetting solvents. Its wetting behavior can be regulated to achieve oil–water separation in different adsorption or/and emulsification processes. This study provides a novel tool for industrial oil–water separation and, thus, general oily wastewater treatment.
Detail
TEMAS: A Flexible Non-AI Algorithm for Metrology of Single-Core and Core-Shell Nanoparticles from TEM Images
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2022-12-07 , DOI: 10.1002/ppsc.202200170
An essential application of electron microscopy is to provide feedback to tune the fabrication of nanoparticles (NPs). Real samples tend to follow a size distribution commonly linked to the synthesis process used and in turn to their functional properties. This study presents an algorithm for measuring particle size distributions in electron microscopy images. State-of-the-art methods based on Artificial Intelligence (e.g., Deep Learning) require extensive datasets of labeled images similar to those expected to be analyzed, and extensive supervised re-training is often required for cross-domain application. In contrast, the non-AI algorithm described in this study is accurate and can be quickly set up for measuring new experimental images in different domains. The accuracy of the method is validated quantitatively and comparing graphical and descriptive statistics. Different size distributions are measured on images of platinum and gold nanocatalysts supported on carbon black, amorphous carbon, and titanium dioxide crystals. Also, images of platinum-iron core-shell NPs supported on thin amorphous carbon film are successfully analyzed. The limitation of evaluating different algorithms for NPs metrology is the lack of standards that different researchers can use as ground truth. In order to overcome this limitation, the images and the ground truth measurements presented here are shared as an open dataset.
Detail
Solvatochromic Shift Enables Intracellular Fate Determination of Curcumin Nanocrystals (Part. Part. Syst. Charact. 12/2022)
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2022-12-14 , DOI: 10.1002/ppsc.202270026
In article 2200115, Denisa Lizoňová and co-workers describe a methodology based on fluorescence microscopy, where curcumin nanocrystals can be distinguished from cell-dissolved curcumin due to differences in fluorescence emission spectra. Thanks to this, the curcumin in the cells is visualized as blue (thus blue macrophage) and nanocrystals as red. This process depends on nanocrystal surface stabilization.
Detail
Synthesis of CuO/g-C3N4 Composite with High Anti-Interference Ability for Enhanced Fenton-Like Catalysis
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-07-11 , DOI: 10.1002/ppsc.202300035
The combination of semiconductors and transition metal compounds for Fenton-like application has been widely reported. However, there are still some problems that can be further studied such as the optimization of metal species and in-depth research of mechanism. In this paper, using melamine and copper acetate as raw materials, a kind of composite of copper oxide and graphitic carbon nitride (CuO/g-C3N4) is synthesized by a facile hydrothermal method. The synthetic conditions such as type of transition metal salt and ratio of raw material are further optimized. With the presence of H2O2, the CuO/g-C3N4 composite shows exceptional broad-spectrum Fenton-like catalytic performance against the organic dyes in aqueous solution within a wide pH range, and the highest degradation rate of organic dyes can reach 99% within 10 min. After eight times of recycling, the catalytic activity of the composite can still remain more than 85%. More importantly, the CuO/g-C3N4 composite presented excellent anti-interference ability toward heavy metal ions and complex pollutants. Finally, the enhanced Fenton-like catalytic mechanism is illustrated in detail.
Detail
One-Pot Scalable Fabrication of Chitosan-Capped Antibacterial Sulfur Nanoparticles from Elemental Sulfur
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-05-01 , DOI: 10.1002/ppsc.202300033
Sulfur nanoparticles (SNPs) have shown good potential in numerous fields due to their unique composition and properties. However, the direct utilization of abundant and inexpensive elemental sulfur for the large-scale fabrication of high-quality SNPs is still in its infancy. Herein, a simple one-pot approach for the preparation of SNPs is presented, and gram-scale SNPs can be readily prepared in one batch in the laboratory. By adding elemental sulfur-ethylenediamine precursor to the acidic chitosan (CS) solution, chitosan-capped sulfur nanoparticles (CS-SNPs) can be formed immediately. Benefiting from the capping of CS, CS-SNPs simultaneously possess small and uniform size with an average diameter of 19 nm, good aqueous dispersibility and stability, and favorable antioxidant capability against 2,2′-azino-bis (3-ethylbenzothiazoline-6-sulfonic acid) free radicals. Moreover, CS-SNPs also exhibit fine antibacterial activity against Staphylococcus aureus, and the minimum and optimal inhibitory concentrations are 256 and 512 µg mL−1, respectively. Considering the easy fabrication process and attractive attributes of CS-SNPs, this investigation not only offers an effective method for the scalable fabrication of robust SNPs but also provides a feasible way for the value-added utilization of elemental sulfur.
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Composition-Controlled Laser-Induced Alloying of Colloidal Au–Cu Hetero Nanoparticles
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-04-27 , DOI: 10.1002/ppsc.202300021
Due to their optical properties (localized surface plasmon resonance, LSPR), colloidally dispersed metal nanoparticles are well suited for selective heating by high-energy laser radiation above their melting point without being limited by the boiling point of the solvent, which represents an excellent complement to wet-chemical nanoparticle synthesis. By combining wet-chemical synthesis and postsynthesis laser treatment, the advantages of both methods can be used to specifically control the properties of nanoparticles. Especially in the colloidal synthesis of nanoalloys consisting of two or more metals with different redox potentials, wet-chemical synthesis quickly reaches its limits in terms of composition control and homogeneity. For this reason, the direct synthesis path is divided into two parts to take the strengths of both methods. After preparing Au–Cu hetero nanoparticles by wet-chemical synthesis, nanoalloys with previous adjusted composition can be formed by postsynthesis laser treatment. The formation of these nanoalloys can be followed by different characterization methods, such as transmission electron microscopy (TEM), where the fusion of both metal domains and the formation of spherical and homogeneous Au–Cu nanoparticles can be observed. Moreover, the alloy formation can be followed by different shifts of X-ray diffraction (XRD) reflections and LSPR maxima depending on the composition.
Detail
Metabolic Profiling of Murine Macrophages Exposed to Silver Nanoparticles at Dose and Time Dependencies
Solar Energy Materials and Solar Cells ( IF 7.305 ) Pub Date: 2023-01-06 , DOI: 10.1002/ppsc.202200191
The macrophage time-dependent metabolic profile changing basal metabolism triggered by nanoparticles can be obtained and used to improve wound healing treatments. Herein this study demonstrates that metabolic status responds systematically to cytotoxicity manipulation, providing an interesting way of cellular control. Nuclear magnetic resonance (NMR) based metabolomics and cytotoxic assays are used to study RAW 264.7 cells exposed to AgNPs at different concentrations and incubation times. Cytotoxicity data show a slight decrease in cellular expansion rates accompanied by morphological changes in cells. Metabolomics show that despite the glycolytic activity of treated and non-treated cells remains unchanged; however, only the treated cells present a rich Citrate environment signaling up-regulation of Tricarboxylic-Acid-Cycle (TCA). Cells choose aerobic routes instead of anaerobic ones to produce energy and self-regulate their amino acid metabolism to balance TCA. Choline metabolism is down-regulated once its sub-products, Betaine and Glycine, are reduced, thus compromising Creatine synthesis. Phospholipid metabolism is down-regulated due to the decreasing of Phosphocholine and Sn-Glycerol-3-PC, in agreement with the cytotoxicity results. Pyroglutamate decreases in treated cells, signaling different levels of oxidative stress. These analytical tools can characterize AgNPs-treatments, even distinguishing dose and time dependencies. Therefore, the fine-tuning of exposition parameters can modulate cellular activity to achieve better wound healing.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENERGY & FUELS 能源与燃料2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.80 168 Science Citation Index Science Citation Index Expanded Not
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Original research papers, reviews, letters.